Cas no 69322-01-6 (Sodium 2-hydroxy-2-(4-hydroxyphenyl)acetate)

• Product Name: Sodium 2-hydroxy-2-(4-hydroxyphenyl)acetate
• CAS No: 69322-01-6
• MF: C₈H₇NaO₄
• MW: 190.128553628922
• CID: 1039587
• PubChem ID: 23663713
• Update Time: 2025-04-20

Sodium 2-hydroxy-2-(4-hydroxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Sodium 2-hydroxy-2-(4-hydroxyphenyl)acetate
• sodium 4-hydroxyphenylglycolate
• 4-hydroxy-mandelic acid sodium salt
• Sodium p-hydroxymandelate
• AK104635
• Sodium (1)-4-hydroxyphenylglycolate
• C8H7NaO4
• HPQVZCCKGRTPLU-UHFFFAOYSA-M
• 0691AC
• AX8238843
• sodium;2-hydroxy-2-(4-hydroxyphenyl)acetate
• EINECS 274-254-8
• AKOS016008025
• C76190
• 70013-61-5
• AMY8927
• EINECS 273-967-1
• 69322-01-6
• Sodium2-hydroxy-2-(4-hydroxyphenyl)acetate
• W-111386
• EINECS 277-604-8
• 73779-35-8
• AS-60516
• SODIUM 4-HYDROXYMANDELATE
• SCHEMBL5088391

• MDL： MFCD00210665
• Inchi： 1S/C8H8O4.Na/c9-6-3-1-5(2-4-6)7(10)8(11)12;/h1-4,7,9-10H,(H,11,12);/q;+1/p-1
• InChI Key： HPQVZCCKGRTPLU-UHFFFAOYSA-M
• SMILES： [Na+].OC(C(=O)[O-])C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 190.02400
• Monoisotopic Mass: 190.02420298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6

Experimental Properties

• Boiling Point: 405.4°C at 760 mmHg
• PSA: 80.59000
• LogP: -0.82450

Sodium 2-hydroxy-2-(4-hydroxyphenyl)acetate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids